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For Materials Scientists, Chemical Engineers, and Product Development Professionals

This guide provides an objective comparison of Flamestab® NOR 116, a non-halogenated

flame retardant and light stabilizer, against traditional alternatives in polyolefin applications. The

following sections present quantitative performance data, detailed experimental protocols, and

visualizations of key mechanisms and workflows to support material selection and formulation

development.

Overview of NOR 116
Flamestab® NOR 116 is a monomeric N-alkoxy hindered amine (NOR HAS) that functions as a

dual-action additive for polyolefins like polypropylene (PP) and polyethylene (PE).[1][2] Its

primary advantages lie in providing flame retardancy at low concentrations (as low as 1%)

without the use of halogens, which are facing increasing regulatory scrutiny due to

environmental and health concerns.[3][4] Additionally, it offers superior UV and long-term

thermal stability, a characteristic of Hindered Amine Light Stabilizers (HALS).[5][6]

This guide compares NOR 116 against two common classes of alternatives:

Brominated Flame Retardants (BFRs): Traditional, highly effective flame retardants like

Decabromodiphenyl ether (Deca-BDE).

Conventional HALS: Standard Hindered Amine Light Stabilizers, such as Chimassorb® 944,

which are benchmarks for UV stabilization but typically lack flame-retardant properties.
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Performance Comparison: Flame Retardancy
NOR 116 functions as a flame retardant through a radical generation mechanism. Upon

heating, it forms nitroxyl and alkyl radicals that interfere with the polymer's combustion cycle in

both the condensed and gas phases. This is distinct from halogenated flame retardants, which

primarily act in the gas phase by releasing halogen radicals to quench the fire.

Quantitative Fire Performance Data
The following table summarizes key flammability metrics for polypropylene (PP) formulations.

Data is compiled from multiple sources to provide a comparative overview.

Parameter Un-retarded PP
PP + 1.0%

NOR 116

PP + 0.5%

Disulfide FR*
PP + High-

Loading BFR

Limiting Oxygen

Index (LOI)
~17.4% ~22.0%[7] Not Available >28% (Typical)

UL 94 Rating

(Vertical Burn)
Fails

V-2 / VTM-2 (for

thin films)[8]
Not Available V-0 (Typical)

DIN 4102-1 B2

(Film)
Fails Pass Pass Pass

Burning Length

(mm)
>150 mm 95 mm[3] 53 mm[3] Not Applicable

Burning Time (s) Burns completely 20 s[3] 10 s[3] Not Applicable

*Note: The Disulfide FR is a novel halogen-free alternative presented for comparison in a

doctoral study.[3] BFR data represents typical performance for established formulations

designed to meet high fire safety standards like UL 94 V-0.

Performance Comparison: UV and Thermal Stability
As a HALS, NOR 116 provides light and heat stability by trapping free radicals generated

during photo-oxidation. This regenerative cycle allows it to provide long-lasting protection at low

concentrations.
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UV & Thermal Stability Data
This table outlines the expected performance of NOR 116 compared to a conventional HALS

stabilizer. Quantitative data for direct comparison is sparse in public literature; therefore,

performance is generalized based on typical HALS behavior.

Parameter Unstabilized PP PP + 1.0% NOR 116
PP + 0.5%

Chimassorb® 944

Tensile Strength

Retention
Poor Good Excellent

Gloss Retention Poor Good Excellent

Color Stability (ΔE)
High (significant

yellowing)
Low Low

Thermal Stability

(Oven Aging)
Poor Good Good

Experimental Protocols
Detailed methodologies are crucial for interpreting performance data. Below are summaries of

key standardized tests cited in this guide.

Limiting Oxygen Index (LOI) - ASTM D2863 / ISO 4589-2
This test determines the minimum concentration of oxygen in a flowing mixture of oxygen and

nitrogen that is required to support flaming combustion of a material.

Apparatus: A heat-resistant glass chimney containing a vertically oriented test specimen.

Gas controls meter the flow of oxygen and nitrogen into the bottom of the chimney.

Procedure:

The specimen is mounted inside the chimney.

A specific oxygen/nitrogen mixture is introduced.
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The top of the specimen is ignited with a pilot flame.

The oxygen concentration is adjusted downwards in successive runs until the flame fails to

sustain for a specified time period or length of the specimen.

Result: The LOI is expressed as the percentage of oxygen required for sustained

combustion.[9][10] A higher LOI value indicates better flame resistance.

UL 94 Vertical Burn Test (V-0, V-1, V-2)
This test assesses the flammability of plastic materials in response to a small open flame under

controlled laboratory conditions.

Apparatus: A test chamber, a laboratory burner (Tirrill or Bunsen), a timing device, and a

supply of methane gas.

Procedure:

A rectangular test specimen (125 x 13 mm) is clamped vertically.

A calibrated flame is applied to the bottom edge of the specimen for 10 seconds and then

removed.

The duration of flaming after the first flame application (t1) is recorded.

Immediately after the flaming ceases, the flame is reapplied for another 10 seconds and

then removed.

The duration of flaming (t2) and afterglow (t3) are recorded.

A piece of cotton is placed below the specimen to note if any dripping particles ignite it.

Result: Materials are classified as V-0, V-1, or V-2 based on afterflame time, afterglow time,

and whether flaming drips ignite the cotton. V-0 is the highest rating, indicating the flame

extinguishes rapidly with no flaming drips.[11][12]

Accelerated Weathering (UV Stability) - ASTM G154
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This practice simulates the damaging effects of long-term outdoor exposure using fluorescent

UV lamps and condensation.

Apparatus: A fluorescent UV and condensation weathering chamber. UVA-340 lamps are

typically used to simulate the UV portion of sunlight.

Procedure:

Test specimens are mounted in the chamber.

The specimens are exposed to cycles of UV light and moisture (condensation). A common

cycle is 8 hours of UV at 60°C followed by 4 hours of condensation at 50°C.

The exposure is run for a specified duration (e.g., 500, 1000, or 2000 hours).

Result: The material's properties (e.g., color change, gloss, tensile strength, impact

resistance) are measured before and after exposure to determine the retention of properties

and overall durability.

Mandatory Visualizations
Mechanism of Action and Experimental Workflows
The following diagrams, generated using DOT language, illustrate key processes related to

NOR 116 performance and testing.
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Caption: Proposed dual-action flame retardancy mechanism of NOR 116.

Experimental Workflow: UL 94 Vertical Burn Test
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Caption: Standardized workflow for the UL 94 vertical flame test.

Conclusion
Flamestab® NOR 116 presents a compelling multifunctional additive for polyolefin applications,

offering a halogen-free solution for flame retardancy combined with effective UV and thermal

stabilization.

As a Flame Retardant: NOR 116 is effective at low loadings, particularly for achieving

classifications like UL 94 V-2 in thin applications and passing standards such as DIN 4102-

B2. It successfully elevates the Limiting Oxygen Index of polypropylene. However, for

applications requiring the highest level of flame retardancy (UL 94 V-0), traditional

brominated or phosphorus-based systems at higher loadings typically show superior

performance in terms of self-extinguishing properties.

As a Stabilizer: Its performance is characteristic of high-efficiency HALS, providing robust

protection against degradation from UV light and heat, thereby extending the service life of

polymer products in demanding environments.

The selection of NOR 116 versus traditional alternatives depends on the specific performance

requirements, regulatory context, and desired end-product properties. It is an excellent

candidate for applications where moderate flame retardancy is required alongside long-term

durability, and where the elimination of halogens is a primary objective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

